Cas no 1196157-28-4 (4-methoxy-6-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 4-methoxy-6-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1196157-28-4
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• MDL: MFCD13189925
• CID: 2616796
• PubChem ID: 72212532
• Update Time: 2025-06-13

4-methoxy-6-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-6-(trifluoromethyl)pyridine-2-carboxylic acid
• SCHEMBL21200259
• AB69399
• 4-METHOXY-6-(TRIFLUOROMETHYL)PICOLINIC ACID
• 4-Methoxy-6-(trifluoromethyl)-2-pyridinecarboxylic acid
• 1196157-28-4
• DB-138683
• YAZMDQBNBIFGOQ-UHFFFAOYSA-N

• MDL： MFCD13189925
• Inchi： 1S/C8H6F3NO3/c1-15-4-2-5(7(13)14)12-6(3-4)8(9,10)11/h2-3H,1H3,(H,13,14)
• InChI Key： YAZMDQBNBIFGOQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(=O)O)N=1)OC)(F)F

Computed Properties

• Exact Mass: 221.02997754g/mol
• Monoisotopic Mass: 221.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-methoxy-6-(trifluoromethyl)pyridine-2-carboxylic acid

Comprehensive Overview of 4-methoxy-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1196157-28-4)

4-methoxy-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1196157-28-4) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique structural features, including a methoxy group and a trifluoromethyl group, which contribute to its reactivity and potential applications. The compound's carboxylic acid functionality further enhances its versatility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their role in drug discovery and material science. Researchers are particularly interested in 4-methoxy-6-(trifluoromethyl)pyridine-2-carboxylic acid for its potential as a building block in the synthesis of bioactive molecules. Its trifluoromethyl group is known to improve metabolic stability and bioavailability, which are critical factors in the development of new therapeutics. This aligns with the growing trend of fluorine-containing compounds in medicinal chemistry, a topic frequently searched in academic and industrial circles.

The compound's CAS No. 1196157-28-4 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. Its pyridine core is a common motif in many FDA-approved drugs, highlighting its relevance in modern pharmacology. Additionally, the methoxy substitution at the 4-position introduces electron-donating effects, which can influence the compound's electronic properties and reactivity. These attributes make 4-methoxy-6-(trifluoromethyl)pyridine-2-carboxylic acid a subject of ongoing research, particularly in the context of heterocyclic chemistry and drug design.

From an industrial perspective, the synthesis and scalability of 4-methoxy-6-(trifluoromethyl)pyridine-2-carboxylic acid are topics of keen interest. Optimizing its production process to meet the demands of large-scale applications is a challenge that many chemists are addressing. The compound's trifluoromethylated pyridine structure also makes it a candidate for advanced materials, such as liquid crystals and organic semiconductors, which are trending in materials science research.

Environmental and safety considerations are another area where 4-methoxy-6-(trifluoromethyl)pyridine-2-carboxylic acid is being evaluated. As sustainability becomes a priority in chemical manufacturing, researchers are exploring greener synthesis routes for such fluorinated intermediates. This aligns with the broader industry shift toward green chemistry, a frequently searched topic among professionals seeking eco-friendly alternatives.

In summary, 4-methoxy-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1196157-28-4) is a compound of significant scientific and industrial value. Its unique structural features and potential applications in pharmaceuticals, agrochemicals, and materials science make it a focal point of contemporary research. As the demand for fluorinated heterocycles continues to rise, this compound is poised to play a pivotal role in advancing multiple fields of chemistry.